Cas no 1289075-53-1 (Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester)
Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- ethyl imidazo[1,2-c]pyrimidine-3-carboxylate
- Imidazo[1,2-C]Pyrimidine-3-Carboxylic Acid Ethyl Ester
- Imidazo[1,2-C]Pyrimidine-3-Carboxylic Acid Ethyl Ester(WX614156)
- Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester
-
- MDL: MFCD21362319
- Inchi: 1S/C9H9N3O2/c1-2-14-9(13)7-5-11-8-3-4-10-6-12(7)8/h3-6H,2H2,1H3
- InChI Key: SPZXYJWWMVJUBG-UHFFFAOYSA-N
- SMILES: C1=NC=CC2=NC=C(C(OCC)=O)N12
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I706695-2.5mg |
Imidazo[1,2-C]pyrimidine-3-carboxylic Acid Ethyl Ester |
1289075-53-1 | 2.5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I706695-5mg |
Imidazo[1,2-C]pyrimidine-3-carboxylic Acid Ethyl Ester |
1289075-53-1 | 5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I706695-25mg |
Imidazo[1,2-C]pyrimidine-3-carboxylic Acid Ethyl Ester |
1289075-53-1 | 25mg |
$ 275.00 | 2022-06-04 | ||
| Alichem | A089006332-1g |
Imidazo[1,2-c]pyrimidine-3-carboxylic acid ethyl ester |
1289075-53-1 | 95% | 1g |
999.38 USD | 2021-06-01 | |
| eNovation Chemicals LLC | D745558-100mg |
Imidazo[1,2-c]pyrimidine-3-carboxylic acid, ethyl ester |
1289075-53-1 | 95% | 100mg |
$1000 | 2024-06-08 | |
| Chemenu | CM323473-1g |
Ethyl imidazo[1,2-c]pyrimidine-3-carboxylate |
1289075-53-1 | 95% | 1g |
$916 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD336093-1g |
Ethyl imidazo[1,2-c]pyrimidine-3-carboxylate |
1289075-53-1 | 95+% | 1g |
¥6349.0 | 2023-04-03 | |
| eNovation Chemicals LLC | D745558-100mg |
Imidazo[1,2-c]pyrimidine-3-carboxylic acid, ethyl ester |
1289075-53-1 | 95% | 100mg |
$1110 | 2023-04-04 | |
| Fluorochem | 469435-100mg |
IMIDAZO[1,2-C]PYRIMIDINE-3-CARBOXYLIC ACID ETHYL ESTER |
1289075-53-1 | 95.0% | 100mg |
£894.00 | 2023-04-20 | |
| Fluorochem | 469435-500mg |
IMIDAZO[1,2-C]PYRIMIDINE-3-CARBOXYLIC ACID ETHYL ESTER |
1289075-53-1 | 95.0% | 500mg |
£1,858.00 | 2023-04-20 |
Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester
Introduction to Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester (CAS No. 1289075-53-1)
Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester, identified by its CAS number 1289075-53-1, is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the imidazo-cpyrimidine class, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug discovery. The structure of this molecule, featuring a fused imidazole and pyrimidine ring system, contributes to its unique chemical and biological characteristics, making it a valuable scaffold for developing novel therapeutic agents.
The< strong>Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester molecule exhibits a high degree of structural complexity, which is reflected in its intricate arrangement of atoms and functional groups. The ethyl ester moiety at the 3-position of the cpyrimidine ring introduces a polar characteristic, enhancing its solubility in both polar and non-polar solvents. This property is particularly advantageous in pharmaceutical applications, where solubility plays a critical role in drug formulation and bioavailability.
In recent years, there has been a growing interest in imidazo-cpyrimidine derivatives as potential candidates for treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The< strong>CAS No. 1289075-53-1 compound has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. Its molecular framework allows for selective binding to these targets, which is essential for achieving the desired therapeutic effect while minimizing side effects.
One of the most compelling aspects of Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester is its versatility in chemical modifications. Researchers can easily introduce additional functional groups or alter the core structure to tailor the compound's properties for specific applications. This flexibility has led to numerous synthetic strategies being developed to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements of pharmaceutical research.
The< strong>imidazo-cpyrimidine scaffold has been successfully utilized in the development of several lead compounds that have advanced into clinical trials. These studies highlight the compound's potential as a pharmacophore in drug design. For instance, derivatives of Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester have shown promising activity against kinases and other enzymes involved in cancer cell proliferation. The ability to modulate these pathways offers a strategic approach to developing targeted therapies that can effectively combat tumor growth.
Another area where this compound has shown promise is in the treatment of infectious diseases. The< strong>CAS No. 1289075-53-1 derivative has been investigated for its ability to inhibit viral replication by targeting essential components of the viral life cycle. This research underscores the importance of imidazo-cpyrimidine derivatives as antiviral agents, particularly in the context of emerging infectious diseases where rapid development of new treatments is crucial.
The synthesis of Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research and commercial purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core of this molecule.
In addition to its pharmacological applications, Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester has found utility in materials science and chemical biology research. Its unique structural features make it a valuable building block for designing novel materials with specific properties. For example, researchers have explored its use in creating metal-organic frameworks (MOFs) that exhibit high selectivity and affinity for certain molecules. These applications demonstrate the broad utility of this compound beyond traditional pharmaceuticals.
The< strong>imidazo-cpyrimidine scaffold's ability to form hydrogen bonds and interact with metal ions also makes it a promising candidate for developing sensors and catalysts. These interactions can be harnessed to create highly sensitive detection systems for environmental pollutants or to design efficient catalysts for industrial processes. Such innovations highlight the interdisciplinary nature of chemical research and the potential impact of compounds like Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester on various scientific fields.
In conclusion, Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester (CAS No. 1289075-53-1) is a versatile and highly studied compound with significant implications in pharmaceutical research and beyond. Its unique structural features and diverse biological activities make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.
1289075-53-1 (Imidazo1,2-Cpyrimidine-3-carboxylic Acid Ethyl Ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)